3,5-Dichloro-4-aminobenzoyl chloride

• CAS RN: 58991-40-5
• Molecular Formula: C7H4Cl3NO
• Molecular Weight: 224.5 g/mol
• IUPAC Name: 4-amino-3,5-dichlorobenzoyl chloride
• InChI: InChI=1S/C7H4Cl3NO/c8-4-1-3(7(10)12)2-5(9)6(4)11/h1-2H,11H2
• InChI Key: ICZKDMJNSMQIFY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N)Cl)C(=O)Cl

Description

3,5-Dichloro-4-aminobenzoyl chloride is a useful research compound. Its molecular formula is C7H4Cl3NO and its molecular weight is 224.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Dichloro-4-aminobenzoyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Dichloro-4-aminobenzoyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 3,5-dichloro-4-aminobenzoic acid is refluxed with 200 ml. of thionyl chloride. A solution forms in 1 hr. and heating is maintained for 2 additional hours, after which the reaction mixture is permitted to stand overnight. Excess thionyl chloride is removed by evaporation to leave a yellow-brown crystalline mass as a residue. This is recrystallized from a mixture of n-hexane/ethylene chloride (90/10 by volume) to produce a light tan crystalline product, m.p. = 155° C. A portion of this material is recrystallized from methylene chloride as pale yellow needles existing in round clusters. These needles are dissolved in methylene chloride and anhydrous hydrogen chloride is bubbled into the solution. The yellow color is discharged and off-white needles of 3,5-dichloro-4-aminobenzoyl chloride are obtained, m.p. = 165° C.